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Compound of Interest

Compound Name: N-Acetyl-L-tyrosine

Cat. No.: B512095 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict

safety protocols is paramount. Proper disposal of laboratory chemicals like N-Acetyl-L-
tyrosine is a critical component of ensuring a safe working environment and minimizing

environmental impact. This guide provides essential, step-by-step procedures for the safe

disposal of N-Acetyl-L-tyrosine, aligning with established safety data.

Immediate Safety and Handling Precautions
N-Acetyl-L-tyrosine is classified as a hazardous substance by the Occupational Safety and

Health Administration (OSHA) and can cause serious eye damage[1][2]. It is a combustible

solid, and fine dust particles suspended in the air can create an explosion hazard[1][3].

Therefore, appropriate personal protective equipment (PPE), including safety glasses, gloves,

and a dust respirator, should be worn when handling this chemical[1][4].

In the event of a spill, it is crucial to avoid generating dust. The spilled material should be

carefully swept up and placed into a suitable, sealed container for disposal[2][5]. It is imperative

to prevent the chemical from entering drains or waterways, as it may increase the biological

oxygen demand (BOD) of water[2][3][4].

Summary of Disposal and Safety Information
While specific quantitative disposal limits are not readily available in the provided safety data

sheets, the following table summarizes the key safety and disposal information for N-Acetyl-L-
tyrosine.
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Parameter Information Source

Hazard Classification

Considered a hazardous

substance according to OSHA

29 CFR 1910.1200. Causes

serious eye damage.

[1][2]

Personal Protective Equipment

(PPE)

Safety glasses, gloves, dust

respirator.
[1][4]

Spill Cleanup (Solid)

Avoid breathing dust. Use dry

clean up procedures. Sweep

up, shovel up, or vacuum up

and place in a clean, dry,

sealable, labeled container.

[1][4][5]

Spill Cleanup (Wet)

Vacuum/shovel up and place in

labeled containers for disposal.

Wash the area with large

amounts of water and prevent

runoff into drains.

[4]

Environmental Precautions

Do not allow the product to

enter drains. If contamination

of drains or waterways occurs,

advise Emergency Services.

May increase the biological

oxygen demand (BOD) of

water.

[1][2][3][4]

Disposal Regulations

All waste must be handled in

accordance with local, state,

and federal regulations.

[1]

Container Disposal

Dispose of as unused product.

Handle uncleaned containers

like the product itself.

[2]

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of N-
Acetyl-L-tyrosine waste in a laboratory setting.

Identify N-Acetyl-L-tyrosine Waste

Is the waste contaminated?

Unused, Uncontaminated Product

No

Contaminated Waste (e.g., spills, mixtures)

Yes

Consult Supplier for Potential Recycling/Reuse

Place in a suitable, closed, and labeled container for disposal.

If not feasible

Store container in a designated waste accumulation area.

Arrange for disposal by a licensed hazardous waste contractor.

Follow all local, state, and federal regulations.
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N-Acetyl-L-tyrosine Disposal Decision Workflow

This procedural guidance is intended to provide a framework for the safe handling and disposal

of N-Acetyl-L-tyrosine. It is essential for all laboratory personnel to be familiar with the specific

safety data sheets for the products they handle and to adhere to the waste disposal regulations

applicable to their institution and location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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